4-fluoro-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

• IUPAC Name: 4-fluoro-N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C19H14FN3OS/c1-12-11-25-19-22-17(10-23(12)19)13-4-8-16(9-5-13)21-18(24)14-2-6-15(20)7-3-14/h2-11H,1H3,(H,21,24)
• InChI Key: GMOIQRNQJWGVJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=CN12)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C19H14FN3OS
• Molecular Weight: 351.4 g/mol
• CAS No.: 893986-95-3

Description

4-fluoro-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide, also known as FIT-039, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. FIT-039 is a selective inhibitor of Polo-like kinase 1 (PLK1), a protein that plays a crucial role in cell division and proliferation.

Scientific Research Applications

PET Imaging in Neuropsychiatric Disorders and Drug Development

• Application : A derivative of 4-fluoro-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide, specifically 4-Fluoro-N-methyl-N-(4-(6-(methylamino)pyrimidin-4-yl)thiazol-2-yl)benzamide (FIMX), has been developed as a PET radioligand. It is useful for imaging human brain metabotropic subtype 1 receptors (mGluR1) in neuropsychiatric disorders and drug development (Xu et al., 2013).

Antimicrobial Applications

• Application : A series of derivatives have shown significant antimicrobial activity. Specifically, compounds like 2-phenylamino-thiazole derivatives have been synthesized and evaluated for their antimicrobial properties against various bacterial and fungal strains. Some of these compounds exhibited higher potency than reference drugs (Bikobo et al., 2017).
• Application : Fluorobenzamides containing thiazole and thiazolidine, such as 4-fluoro-N-(4-methyl-5-(2-(4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)thiazol-2-yl)benzamide, have been synthesized and found promising as antimicrobial analogs. These compounds showed enhanced antimicrobial activity, particularly against Gram-positive and Gram-negative bacteria as well as fungi (Desai et al., 2013).

Anticancer Research

• Application : Certain derivatives, like N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, have been designed, synthesized, and evaluated for their anticancer activities. These compounds demonstrated significant efficacy against various cancer cell lines, with some derivatives showing higher anticancer activities than reference drugs (Ravinaik et al., 2021).

Radiotracer Development

• Application : Derivatives of this compound have been used in the development of radiotracers for clinical applications, such as imaging hypoxia and tau pathology in the brain (Ohkubo et al., 2021).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazothiazoles, have been found to have a wide range of targets due to their ability to act as effective molecular scaffolds for synthetic, structural, and biomedical research .

Mode of Action

It is known that imidazothiazoles can interact with their targets in various ways, leading to different biological effects . For instance, some imidazothiazoles are known to inhibit indolamine 2,3-dioxygenase 1 (IDO1), a key enzyme involved in the metabolism of tryptophan .

Biochemical Pathways

For example, some imidazothiazoles have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .

Result of Action

Compounds with similar structures have been found to have various biological effects, such as antitumor and cytotoxic activity .